2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H8Cl2N2S/c17-12-6-5-10(8-13(12)18)7-11(9-19)16-20-14-3-1-2-4-15(14)21-16/h1-8H/b11-7+
• InChI Key: NXLZGTQZIZZIRI-YRNVUSSQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CC3=CC(=C(C=C3)Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C/C3=CC(=C(C=C3)Cl)Cl)/C#N
• Molecular Formula: C16H8Cl2N2S
• Molecular Weight: 331.2 g/mol

Description

2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile, also known as DABCO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. In materials science, this compound has been used as a building block for the synthesis of novel polymers and metal-organic frameworks. In catalysis, this compound has been employed as a catalyst for various organic reactions such as Michael addition and Knoevenagel condensation.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile in anticancer activity is not fully understood. However, it has been suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential. In catalysis, this compound acts as a Lewis base and forms a complex with the substrate, which facilitates the reaction by increasing the electrophilicity of the substrate.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity and good biocompatibility in vitro and in vivo. In addition, this compound has been reported to exhibit antioxidant and anti-inflammatory activities, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile is its ease of synthesis and purification. In addition, this compound exhibits high stability and can be stored for extended periods without degradation. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the research on 2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile. One of the areas of interest is the development of novel this compound-based anticancer drugs with improved efficacy and selectivity. Another area of interest is the synthesis of novel this compound-based materials with unique properties for applications in various fields such as energy storage and sensing. Furthermore, the development of new catalytic reactions using this compound as a catalyst is an area of active research.

Synthesis Methods

2-(1,3-benzothiazol-2-yl)-3-(3,4-dichlorophenyl)acrylonitrile can be synthesized using a simple two-step method. The first step involves the reaction of 2-aminobenzothiazole with 3,4-dichlorobenzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with acrylonitrile to obtain this compound. The purity of the compound can be improved using various purification techniques such as recrystallization and column chromatography.